Cas no 1788063-52-4 (Unii-72GO7NL642)

• Product Name: Unii-72GO7NL642
• CAS No: 1788063-52-4
• MF: C₂₅H₂₉Cl₂FN₂O₄S
• MW: 543.478167295456
• CID: 5052199
• PubChem ID: 118110531
• Update Time: 2025-11-01

Unii-72GO7NL642 Chemical and Physical Properties

Names and Identifiers

• BDBM70937
• 72GO7NL642
• US9694002, 100
• Benzamide, 5-cyclopropyl-4-((1-((1S)-1-(3,5-dichlorophenyl)ethyl)-4-piperidinyl)methoxy)-2-fluoro-N-(methylsulfonyl)-
• Unii-72GO7NL642
• GDC-0310
• 5-cyclopropyl-4-({1-[(1S)-1-(3,5-dichlorophenyl)ethyl]piperidin-4-yl}methoxy)-2-fluoro-N-(methanesulfonyl)benzamide
• (S) -methyl 5-cyclopropyl-4- ( (1- (1- (3, 5-dichlorophenyl) ethyl) piperidin-4-yl) methoxy) -2-fluorobenzoate
• SCHEMBL16758875
• DA-63719
• 1788063-52-4
• EX-A5889
• F82921
• X7R
• CS-0179450
• AKOS040757026
• HY-139081
• MS-29993
• CHEMBL5094715

• Inchi： 1S/C25H29Cl2FN2O4S/c1-15(18-9-19(26)11-20(27)10-18)30-7-5-16(6-8-30)14-34-24-13-23(28)22(12-21(24)17-3-4-17)25(31)29-35(2,32)33/h9-13,15-17H,3-8,14H2,1-2H3,(H,29,31)/t15-/m0/s1
• InChI Key： SXOAHIZWCZOILH-HNNXBMFYSA-N
• SMILES： ClC1C=C(C=C(C=1)[C@H](C)N1CCC(COC2=CC(=C(C(NS(C)(=O)=O)=O)C=C2C2CC2)F)CC1)Cl

Computed Properties

• Exact Mass: 542.1209121g/mol
• Monoisotopic Mass: 542.1209121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 84.1

Additional information on Unii-72GO7NL642

Professional Introduction to Compound with CAS No. 1788063-52-4 and Product Name Unii-72GO7NL642

The compound with the CAS number 1788063-52-4 and the product name Unii-72GO7NL642 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The chemical entity, characterized by its precise molecular formula and stereochemistry, has been extensively studied for its pharmacological effects and interactions with biological targets.

Recent research has highlighted the compound's role in modulating cellular pathways associated with inflammation and immune response. Studies have demonstrated that Unii-72GO7NL642 exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel treatments for chronic inflammatory disorders. The molecular mechanism underlying its efficacy involves intricate interactions with key signaling proteins, which regulate the release of pro-inflammatory cytokines.

In addition to its anti-inflammatory effects, the compound has shown significant promise in preclinical models of neurodegenerative diseases. Research indicates that CAS No. 1788063-52-4 can cross the blood-brain barrier and exert protective effects on neuronal cells. This capability is attributed to its ability to inhibit the aggregation of misfolded proteins, which are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. The compound's unique chemical scaffold allows it to interact with these pathological proteins in a manner that promotes their clearance from neural tissues.

The synthesis and characterization of Unii-72GO7NL642 have been refined through advanced computational chemistry techniques. Molecular modeling studies have provided insights into the binding affinity and specificity of the compound towards its target receptors. These findings have guided the optimization of synthetic routes to enhance yield and purity, ensuring that subsequent clinical trials are conducted with high-quality material.

One of the most intriguing aspects of this compound is its potential to be used in combination therapies. Preliminary data suggest that when administered alongside other pharmacological agents, CAS No. 1788063-52-4 can synergize to produce a more robust therapeutic effect. This observation has opened up new avenues for treating complex diseases that require multi-targeted approaches. The ability of Unii-72GO7NL642 to modulate multiple pathways simultaneously makes it a versatile tool in drug discovery and development.

The safety profile of Unii-72GO7NL642 has been evaluated through rigorous toxicological studies conducted in vitro and in vivo. These studies have revealed that the compound exhibits low toxicity at therapeutic doses, with minimal side effects observed even at higher concentrations. This favorable safety profile is crucial for advancing the compound into clinical trials and eventual therapeutic use. Further investigations are ongoing to fully elucidate the long-term effects and potential adverse reactions associated with its use.

The regulatory landscape for pharmaceutical compounds like Unii-72GO7NL642 is stringent, requiring comprehensive data on efficacy, safety, and quality before approval for human use. Regulatory agencies have emphasized the importance of well-designed clinical trials to validate the therapeutic benefits of such compounds. The ongoing Phase II clinical trials aim to gather more evidence on the compound's efficacy in treating inflammatory and neurodegenerative conditions, with results expected to provide critical insights into its future potential.

In conclusion, CAS No. 1788063-52-4 and its product name Unii-72GO7NL642 represent a significant advancement in biomedical research. The compound's unique properties make it a promising candidate for treating various diseases, particularly those involving inflammation and neurodegeneration. With continued research and development, this compound has the potential to improve patient outcomes significantly. The collaborative efforts of chemists, biologists, and clinicians are essential in translating these laboratory findings into tangible therapeutic benefits for patients worldwide.